Cas no 1892060-41-1 (1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 1892060-41-1
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 5941514
• PubChem ID: 117378512
• Update Time: 2025-06-08

1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid
• EN300-1990127
• 1892060-41-1

• Inchi： 1S/C13H14O5/c1-16-9-6-11-10(17-7-18-11)5-8(9)13(12(14)15)3-2-4-13/h5-6H,2-4,7H2,1H3,(H,14,15)
• InChI Key： CAXYDSAUBIOSSA-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C3C(=CC=2OC)OCO3)CCC1)=O

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65Ų

Additional information on 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid (CAS No. 1892060-41-1)

1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid (CAS No. 1892060-41-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of chronic diseases and metabolic disorders.

The molecular structure of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid is composed of a cyclobutane ring linked to a 6-methoxy-1,3-dioxaindan moiety. The presence of the methoxy group and the dioxaindan ring contributes to its distinct chemical properties and biological activities. Recent studies have highlighted the importance of these structural elements in modulating the compound's pharmacological profile, making it a promising candidate for further investigation.

In the context of drug discovery, 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Preliminary in vitro and in vivo studies have demonstrated its ability to inhibit specific enzymes and receptors involved in various disease pathways. For instance, research has shown that this compound exhibits potent anti-inflammatory and anti-proliferative effects, which are crucial for the treatment of conditions such as arthritis and cancer.

The pharmacokinetic properties of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid have also been extensively studied. Its high bioavailability and favorable metabolic stability make it an attractive candidate for oral administration. Additionally, the compound has demonstrated low toxicity and good safety profiles in preclinical studies, further supporting its potential for clinical development.

In the realm of medicinal chemistry, the synthesis and optimization of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid have been a focus of recent research efforts. Various synthetic routes have been explored to improve yield and purity, with some methods achieving high efficiency and scalability. These advancements in synthetic chemistry are crucial for ensuring a consistent supply of the compound for further testing and eventual commercialization.

The biological activity of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid has been investigated using a range of cellular and animal models. In vitro assays have shown that it can effectively inhibit key enzymes involved in inflammatory pathways, such as COX-2 and LOX. Furthermore, in vivo studies have demonstrated its efficacy in reducing inflammation and pain in animal models of arthritis. These findings underscore its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-cancer properties, with preliminary results indicating its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable feature for cancer therapeutics and warrants further investigation.

The mechanism of action of 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid is not yet fully understood but is believed to involve multiple pathways. Studies suggest that it may interact with specific receptors or enzymes to modulate cellular signaling cascades involved in inflammation and cell proliferation. Ongoing research aims to elucidate these mechanisms to better understand the compound's therapeutic potential.

In conclusion, 1-(6-methoxy-1,3-dioxaindan-5-yl)cyclobutane-1-carboxylic acid (CAS No. 1892060-41-1) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Continued research into its synthesis, biological activity, and mechanism of action will be crucial for realizing its full potential in the treatment of various diseases.